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2-Pyrrolidin-1-ylpyrimidine-4,6-

diamine

Cat. No.: B168725 Get Quote

An In-depth Technical Guide to 2,6-Diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide

Introduction
This technical guide provides a comprehensive overview of the chemical and biological

properties of 2,6-diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide, a pyrimidine derivative with

significant applications in the pharmaceutical and cosmetic industries. While the query

specified "2-Pyrrolidin-1-ylpyrimidine-4,6-diamine," the vast majority of scientific literature

and commercial availability points to the N-oxide form, 2,6-diamino-4-(pyrrolidin-1-yl)pyrimidine

1-oxide (CAS No. 55921-65-8), as the compound of primary interest. This document will focus

on this well-documented molecule, also known by synonyms such as Pyrrolidinyl

Diaminopyrimidine Oxide and Triaminodil.[1][2][3]

Structurally similar to the well-known hair growth stimulant Minoxidil, this compound has

garnered attention for its potential to treat hair loss and as a subject of research for other

biological activities, including antiviral properties.[4] It is distinguished from Minoxidil by the

substitution of a pyrrolidine ring for Minoxidil's piperidine ring.[5]

Chemical and Physical Properties
The fundamental chemical and physical properties of 2,6-diamino-4-(pyrrolidin-1-yl)pyrimidine

1-oxide are summarized in the table below. These properties are crucial for its handling,

formulation, and analysis in a research and development setting.
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Property Value Source

IUPAC Name
3-hydroxy-2-imino-6-pyrrolidin-

1-ylpyrimidin-4-amine
[1]

Synonyms
Pyrrolidinyl Diaminopyrimidine

Oxide, Triaminodil, Kopyrrol
[1][2]

CAS Number 55921-65-8 [1][4][5]

Molecular Formula C₈H₁₃N₅O [1][4][5]

Molecular Weight 195.22 g/mol [1][4][5]

Appearance White crystalline powder [6]

Melting Point 278°C (with decomposition) [2][5][6]

Boiling Point (Predicted) 549.3 ± 60.0 °C [2][6]

Density 1.60 - 1.607 g/cm³ [2]

pKa (Predicted) 4.89 ± 0.10 [2][7]

XLogP3 0.9 [1]

Solubility
Favorable solubility in hot

ethanol
[4]

Storage Temperature 2-8°C, protected from light [2]

Experimental Protocols
Synthesis of 2,6-diamino-4-(pyrrolidin-1-yl)pyrimidine 1-
oxide
The synthesis of this compound is typically achieved through a two-step process involving

nucleophilic substitution followed by oxidation.[4][5]

Step 1: Nucleophilic Substitution Amination

Starting Materials: 2,4-diamino-6-chloropyrimidine N-oxide and pyrrolidine.[2][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Pyrrolidinyl-diaminopyrimidine-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrrolidinyl-diaminopyrimidine-oxide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8964098.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrrolidinyl-diaminopyrimidine-oxide
https://www.smolecule.com/products/s734850
https://www.benchchem.com/product/b1316137
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrrolidinyl-diaminopyrimidine-oxide
https://www.smolecule.com/products/s734850
https://www.benchchem.com/product/b1316137
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrrolidinyl-diaminopyrimidine-oxide
https://www.smolecule.com/products/s734850
https://www.benchchem.com/product/b1316137
https://www.zhuoerchem.com/api-pyrrolidinyl-diaminopyrimidine-oxide-55921-65-8-product/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8964098.htm
https://www.benchchem.com/product/b1316137
https://www.zhuoerchem.com/api-pyrrolidinyl-diaminopyrimidine-oxide-55921-65-8-product/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8964098.htm
https://www.zhuoerchem.com/api-pyrrolidinyl-diaminopyrimidine-oxide-55921-65-8-product/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8964098.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8964098.htm
https://cosmetics.alfa-chemistry.com/product/pyrrolidinyl-diaminopyrimidine-cas-55921-65-8-394918.html
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrrolidinyl-diaminopyrimidine-oxide
https://www.smolecule.com/products/s734850
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8964098.htm
https://www.smolecule.com/products/s734850
https://www.benchchem.com/product/b1316137
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8964098.htm
https://www.benchchem.com/product/b1316137
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Dissolve 2,4-diamino-6-chloropyrimidine N-oxide (16 g, 0.1 mol) and pyrrolidine (7.47 g,

0.105 mol) in 100 mL of ethanol.[2]

While stirring, add a 10% sodium hydroxide (NaOH) solution (0.11 mol) dropwise to the

mixture.[2]

Heat the reaction mixture to 80°C and maintain for 120 minutes.[2] The reaction can also

be carried out in other polar aprotic solvents like pyridine or dimethylformamide (DMF) at

temperatures ranging from 80°C to 120°C.[5]

Monitor the reaction progress using high-performance liquid chromatography (HPLC).[2]

Step 2: Isolation and Purification of the Intermediate

Upon completion of the reaction, cool the mixture to below 5°C.[2]

Remove the solvent by filtration to collect the solid product.[2]

Wash the obtained solid with water.[2]

Step 3: Oxidation (if starting from non-oxidized precursor)

If the synthesis begins with 2,4-diamino-6-chloropyrimidine (the non-oxidized form), an

oxidation step is required after the nucleophilic substitution.

Oxidizing Agent: Hydrogen peroxide (H₂O₂).[4][5]

Catalyst: Sodium tungstate or nano-CoCr₂O₄ can be used.[4][5]

Procedure: The intermediate from the substitution step is treated with hydrogen peroxide in a

suitable solvent like ethanol at approximately 50°C for 1-3 hours.[5]

Final Purification: Recrystallization

The crude product is purified by recrystallization from hot ethanol or a mixture of ethanol and

water.[2][4] The compound's favorable solubility in hot ethanol and reduced solubility upon
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cooling facilitates efficient crystallization.[4]

The final product is obtained as a colorless or white crystalline solid with a yield of

approximately 92%.[2]

Starting Materials:
- 2,4-diamino-6-chloropyrimidine N-oxide

- Pyrrolidine
- Ethanol, NaOH

Nucleophilic Substitution
80°C, 120 min

1. Reaction Cooling
< 5°C

2. Quenching Filtration & Washing3. Isolation Recrystallization
(Hot Ethanol)

4. Purification Final Product:
2,6-diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide

5. Final Product

Click to download full resolution via product page

Caption: Synthesis workflow for 2,6-diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide.

Biological Activity and Mechanism of Action
2,6-diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide is primarily recognized for its role in hair care,

where it is used to promote hair growth and reduce hair loss.[4][7] Its mechanism, while not

fully elucidated, is believed to involve several key actions at the hair follicle level.[4][7]

Vasodilation: It is thought to dilate the capillaries surrounding the hair follicle, which

increases the supply of blood, oxygen, and essential nutrients to the hair root.[5][7]

Potassium Channel Opening: Similar to Minoxidil, it may function as a potassium channel

opener, which helps transition hair follicles from the resting (telogen) phase to the growth

(anagen) phase.[7]

Dermal Papilla Action: The compound acts at the dermal papilla, the part of the follicle that

regulates hair growth, to help recover weak follicle cells by providing necessary nutrition.[5]

Anagen Phase Prolongation: Research suggests that it may extend the anagen phase of the

hair cycle, leading to longer and thicker hair.[4]

In addition to its application in hair growth, the compound has shown potential as an antiviral

agent, specifically against RNA viruses, making it a candidate for further virological research.[4]

[5]
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Caption: Proposed mechanism of action for hair growth promotion.

Safety and Regulation
The Scientific Committee on Cosmetic Products (SCCP) of the European Commission has

concluded that Pyrrolidinyl Diaminopyrimidine Oxide is safe for use in cosmetic products at

recommended concentrations.[4]

Conclusion
2,6-diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide is a scientifically significant compound with

established applications in cosmetics and potential in pharmaceuticals. Its well-defined

chemical properties and synthesis routes, coupled with its biological activity profile, make it a

valuable molecule for researchers and professionals in drug development and cosmetology.

Further research may continue to unveil its full therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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